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Compound of Interest

Compound Name: 2-Tert-butylphenol

Cat. No.: B146161

An In-Depth Technical Guide to 2-tert-Butylphenol (C10H140)

Introduction

2-tert-Butylphenol is an organic compound featuring a phenol ring substituted with a tert-butyl
group at the ortho position.[1][2] Its molecular formula is C10H140.[1][3] This compound serves
as a crucial intermediate in the synthesis of more complex molecules, including antioxidants,
stabilizers, and pharmaceuticals.[1][2] The presence of the bulky tert-butyl group adjacent to
the hydroxyl group imparts unique steric and electronic properties, influencing its reactivity and
applications. This guide provides a comprehensive overview of its molecular structure,
physicochemical properties, synthesis, and key applications relevant to research and drug
development.

Molecular Structure and Chemical Identity

2-tert-Butylphenol consists of a benzene ring bonded to a hydroxyl group (-OH) and a tert-
butyl group [-C(CHs)s3] at adjacent carbon atoms. This ortho-substitution is key to its chemical
behavior.

Table 1: Chemical Identifiers for 2-tert-Butylphenol
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Identifier Value

IUPAC Name 2-tert-butylphenol[3]

CAS Number 88-18-6[2]

Molecular Formula C10H140]3]

Molecular Weight 150.22 g/mol [3][4]

SMILES CC(C)(C)C1=CC=CC=C10]2][3]

1S/C10H140/c1-10(2,3)8-6-4-5-7-9(8)11/h4-

InChl
7,11H,1-3H3[4]
InChlKey WJIQOZHYUIDYNHM-UHFFFAOY SA-N[4]
o-tert-Butylphenol, 2-(1,1-Dimethylethyl)phenol,
Synonyms

OTBP[1][3]

Physicochemical and Spectroscopic Properties

2-tert-Butylphenol is a colorless to light yellow liquid at room temperature with a characteristic
phenolic odor.[1][3] It is sparingly soluble in water but shows good solubility in organic solvents
and alkaline solutions.[1][5]

Table 2: Physicochemical Properties of 2-tert-Butylphenol
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Property Value

Appearance Colorless to light yellow liquid[3]
Melting Point -7 °C[4][6]

Boiling Point 224 °C[4][6]

Density 0.978 g/mL at 25 °C[4][6]

Refractive Index (n20/D)

1.523[4]

Vapor Pressure

0.05 mmHg at 20 °C

Flash Point

> 110 °C[7]

logP (Octanol-Water)

3.31[5]

Solubility

Insoluble in water; soluble in alcohol, ether, and
alkali.[5][8]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and structural elucidation of 2-tert-

butylphenol.

e IH NMR: The proton NMR spectrum typically shows characteristic signals for the tert-butyl

protons (a singlet around 1.4 ppm), the aromatic protons (multiplets in the 6.7-7.2 ppm

region), and the hydroxyl proton (a broad singlet whose position is concentration-

dependent).

e 13C NMR: The carbon NMR spectrum displays distinct peaks for the quaternary carbon and

methyl carbons of the tert-butyl group, as well as for the six carbons of the aromatic ring.[9]

» IR Spectroscopy: The infrared spectrum is characterized by a broad absorption band in the

region of 3200-3600 cm~1 corresponding to the O-H stretching of the hydroxyl group.

Additional peaks related to C-H and C=C aromatic stretching are also observed.[3]

Synthesis and Reactivity
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The primary industrial method for producing 2-tert-butylphenol is the Friedel-Crafts alkylation
of phenol with isobutylene, catalyzed by an acid.[2][10] The reaction conditions can be tuned to
favor the formation of mono-, di-, or tri-substituted phenols. The ortho-product, 2-tert-
butylphenol, is often formed alongside the para-isomer (4-tert-butylphenol). Further alkylation
can lead to 2,4-di-tert-butylphenol and 2,6-di-tert-butylphenol.[11]
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Caption: Synthesis of tert-butylated phenols via Friedel-Crafts alkylation.

Experimental Protocols
Synthesis of 2,4-Di-tert-butylphenol via Phenol
Alkylation

This protocol details a common application of phenol alkylation, which produces 2,4-di-tert-
butylphenol (2,4-DTBP), a widely used antioxidant.[10][12] The synthesis involves the
formation of mono-tert-butylphenols as intermediates.

Objective: To synthesize 2,4-DTBP by alkylating phenol with tert-butyl alcohol using a solid acid
catalyst.

Materials and Reagents:
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e Phenol
e tert-Butyl alcohol

e Solid acid catalyst (e.g., tungstophosphoric acid supported on SBA-15, or acid-supported
alumina)[10][12]

o Reaction vessel (e.qg., fixed-bed microreactor or sealed autoclave)[10][12]
 Stirring and heating apparatus

e Syringe pump for reactant delivery

 Filtration setup

« Distillation apparatus for purification

Procedure (Fixed-Bed Reactor Method):[12]

o Catalyst Preparation: Pack the fixed-bed microreactor with the solid acid catalyst. Place the
reactor inside an electrically heated oven.

o Reactant Preparation: Prepare a mixture of phenol and tert-butyl alcohol. The molar ratio can
be varied, for instance, from 1:2 to 2:1, to study its effect on product selectivity.[12]

e Reaction Execution:
o Heat the reactor to the desired temperature (e.g., 373 K to 453 K).[12]

o Using a syringe pump, inject the reactant mixture into the reactor at a controlled weight
hourly space velocity (WHSV), typically between 1.0 h—* and 3.0 h=1.[12]

o The reaction is performed under atmospheric pressure.
e Product Collection and Analysis:

o Collect the product mixture as it elutes from the reactor.
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o Analyze the composition of the product stream using gas chromatography (GC) to
determine the conversion of phenol and the selectivity towards 2-tert-butylphenol, 4-tert-
butylphenol, and 2,4-di-tert-butylphenol.

 Purification:
o Separate the solid catalyst from the liquid product mixture by filtration.

o Purify the desired 2,4-di-tert-butylphenol from the crude product via vacuum distillation.
[10][13]

Applications in Research and Drug Development

While 2-tert-butylphenol itself has limited direct pharmaceutical applications, it is a vital
building block for more complex molecules with significant biological activity.

e Antioxidant Synthesis: It is a key precursor for producing sterically hindered phenolic
antioxidants like 2,6-di-tert-butylphenol and 2,4-di-tert-butylphenol.[2][11] These compounds
are widely used to prevent oxidative degradation in plastics, rubbers, and lubricants, and
their potential therapeutic effects in combating oxidative stress are under investigation.[14]

o Pharmaceutical Intermediate: It serves as an intermediate in the synthesis of various
agrochemicals and pharmaceuticals.[1] The tert-butyl group can be used to enhance
lipophilicity, improve metabolic stability, or provide steric bulk to modulate the interaction of a
drug molecule with its biological target.[14]

o Fragrance Industry: Hydrogenation of 2-tert-butylphenol yields cis-2-tert-butylcyclohexanol,
which, upon acetylation, becomes a commercial fragrance.[2]

e Receptor Modulation: Some studies have shown that tert-butylated phenols can act as
antagonists for the androgen receptor or as inverse agonists for the estrogen-related
receptor (ERR) gamma.[3] Furthermore, the related compound 2,4-di-tert-butylphenol has
been identified as an endocrine disruptor that can activate retinoid X receptors (RXRs).[15]

Safety and Toxicology
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2-tert-Butylphenol is classified as a hazardous substance and must be handled with
appropriate safety precautions.

Table 3: Toxicological and Safety Data for 2-tert-Butylphenol

Parameter Value | Information

GHSO05 (Corrosive), GHSO07 (Exclamation

GHS Pictograms _
mark), GHS09 (Environmental hazard)[2]

H302 (Harmful if swallowed), H314 (Causes
Hazard Statements severe skin burns and eye damage), H411

(Toxic to aquatic life with long lasting effects)[16]

P260, P273, P280, P301+P330+P331,

Precautionary Statements
P303+P361+P353, P305+P351+P338, P310[2]

LDso (Oral, rat) 440 mg/kg

LCso (Inhalation, rat) 1070 mg/m3/4H

Corrosive; causes severe burns to eyes, skin,
Primary Hazards and respiratory tract.[16] Harmful if swallowed or

inhaled.

Use in a well-ventilated area with personal
Handl protective equipment (goggles, gloves,
andiing . . .
protective clothing).[17] An eyewash station and

safety shower should be available.

Chronic exposure may lead to liver and kidney damage. Due to its corrosive nature and toxicity,
all handling should be performed in accordance with the material safety data sheet (MSDS)
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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